Cas no 163-30-4 (1H-5,10b-Propanobenz[h]isoquinoline(8CI,9CI))

• Product Name: 1H-5,10b-Propanobenz[h]isoquinoline(8CI,9CI)
• CAS No: 163-30-4
• MF: C₁₆H₁₅N
• MW: 221.297003984451
• CID: 171351
• PubChem ID: 71355860
• Update Time: 2025-04-19

1H-5,10b-Propanobenz[h]isoquinoline(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-5,10b-Propanobenz[h]isoquinoline(8CI,9CI)
• CTK0H8204
• 1H-5,10b-Trimethylenebenz[h]isoquinoline
• Benz[h]isoquinoline, 1,10b-dihydro-5,10b-(1,3-propanediyl)-
• Benz[h]isoquinoline,1,10b-dihydro-5,10b-trimethylene-
• 163-30-4
• 1H-5,10b-Propanobenzo[h]isoquinoline
• DTXSID20780094

• Inchi： 1S/C16H15N/c1-2-6-14-12(4-1)10-13-5-3-8-16(14)11-17-9-7-15(13)16/h1-2,4,6-7,9-10H,3,5,8,11H2
• InChI Key： MANVDRANCNGPGW-UHFFFAOYSA-N
• SMILES： N1=CC=C2C3=CC4C=CC=CC=4C2(C1)CCC3

Computed Properties

• Exact Mass: 221.120449483g/mol
• Monoisotopic Mass: 221.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.4Ų